Cas no 927802-40-2 (3-(propan-2-yl)morpholine)

3-(propan-2-yl)morpholine Properties

Names and Identifiers

• 3-Isopropylmorpholine
• 3-ISOPROPYL-MORPHOLINE
• 3-propan-2-ylmorpholine
• 3-(Propan-2-yl)morpholine
• (3R)-3-propan-2-ylmorpholine
• (3S)-3-propan-2-ylmorpholine
• 5681AC
• SB12764
• NE63656
• AK102280
• ST1050325
• A19123
• 3-(1-Methylethyl)morpholine (ACI)
• F17610
• DS-3802
• AKOS005264561
• SB12765
• EN300-1849135
• ZCA57201
• SB38731
• DB-339423
• CMB80240
• 927802-40-2
• SCHEMBL516849
• DTXSID50612793
• (S)-3-Isopropyl-morpholine
• CS-W019094
• MFCD09054775
• +Expand

• MDL： MFCD09054775
• InChIKey： ICNOQWMTDGMVGW-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO/c1-6(2)7-5-9-4-3-8-7/h6-8H,3-5H2,1-2H3
• SMILES： O1CC(C(C)C)NCC1

Computed Properties

• Exact Mass: 129.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.115364102g/mol
• Heavy Atom Count: 9
• Complexity: 83
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3

Experimental Properties

• LogP: 0.95960
• PSA: 21.26000
• Boiling Point: 175.2°C at 760 mmHg

3-(propan-2-yl)morpholine Security Information

• Hazard Statement： H302-H315-H319-H335

3-(propan-2-yl)morpholine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%